2-[1-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydroindol-3-yl]acetic acid

• IUPAC Name: 2-[1-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydroindol-3-yl]acetic acid
• InChI: InChI=1S/C18H17NO4S/c20-18(21)12-15-13-19(17-9-5-4-8-16(15)17)24(22,23)11-10-14-6-2-1-3-7-14/h1-11,15H,12-13H2,(H,20,21)/b11-10+
• InChI Key: ODUBMACHSLJNKE-ZHACJKMWSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2N1S(=O)(=O)C=CC3=CC=CC=C3)CC(=O)O
• Isomeric SMILES: C1C(C2=CC=CC=C2N1S(=O)(=O)/C=C/C3=CC=CC=C3)CC(=O)O
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

“2-[1-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydroindol-3-yl]acetic acid” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly provided in the search results.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on derivatives similar to the specified compound has led to the synthesis of new heterocyclic systems, such as 3-alkylamino-5-phenyl-1,1-dioxo-5,6-dihydro-l,4,2-dithiazine. These compounds are obtained through intramolecular Michael cycloaddition and exhibit potential for further chemical transformations, highlighting their utility in developing novel organic compounds with unique properties (Hasegawa & Hirooka, 1972).

Catalysis

Sulfonic acid-functionalized materials, such as those derived from similar sulfone compounds, have been utilized as heterogeneous catalysts in green chemistry applications. For example, nano-Fe3O4 particles encapsulated in silica and functionalized with sulfonic acid groups have demonstrated effectiveness as magnetically separable catalysts for the synthesis of acylals, showcasing the environmental and procedural benefits of such materials in catalytic processes (Nemati, Golmohammadi Afkham, & Elhampour, 2014).

Material Science

The compound and its derivatives have been explored for their potential in material science, particularly in the development of new polymers with desirable physical and chemical properties. For instance, poly(azo-ester-imide)s synthesized via interfacial polycondensation methods exhibit high yields, good inherent viscosities, optical activities, and thermal stabilities, making them suitable for various applications in material science and engineering (Hajipour, Zahmatkesh, Roosta, & Ruoho, 2009).

Organic Synthesis

Significant research has focused on the synthesis and characterization of multisulfonyl chlorides and their precursors. These compounds serve as crucial intermediates in the synthesis of complex organic molecules, including dendrimers and other macromolecular structures. The development of new synthetic strategies involving these sulfone-based compounds underlines their importance in organic chemistry and pharmaceutical research (Percec et al., 2001).

Safety and Hazards

The safety and hazards associated with this compound are not provided in the search results.